Cas no 825628-50-0 (1-Butanol, 2-[(trifluoromethyl)thio]-)
825628-50-0 structure
Product Name:1-Butanol, 2-[(trifluoromethyl)thio]-
CAS No:825628-50-0
MF:C5H9F3OS
MW:174.184571027756
CID:688387
PubChem ID:71418139
Update Time:2025-04-19
1-Butanol, 2-[(trifluoromethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 2-[(trifluoromethyl)thio]-
- 2-(trifluoromethylsulfanyl)butan-1-ol
- 2-[(Trifluoromethyl)sulfanyl]butan-1-ol
- 825628-50-0
- DTXSID70837466
-
- Inchi: 1S/C5H9F3OS/c1-2-4(3-9)10-5(6,7)8/h4,9H,2-3H2,1H3
- InChI Key: BCCIHSDNTYNLDE-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C(CO)CC
Computed Properties
- Exact Mass: 174.03262057g/mol
- Monoisotopic Mass: 174.03262057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 93.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 45.5Ų
1-Butanol, 2-[(trifluoromethyl)thio]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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